Cas no 691905-44-9 ([1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI))

[1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI) structure
691905-44-9 structure
Product Name:[1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI)
CAS No:691905-44-9
MF:C16H18O
MW:226.313524723053
CID:973234
PubChem ID:45095606
Update Time:2025-04-19

[1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI)
    • 691905-44-9
    • [1,1-biphenyl]-3-methanol,2-ethyl-6-methyl-
    • [1,1-BIPHENYL]-3-METHANOL, 2-ETHYL-6-METHYL-
    • DB-322212
    • Inchi: 1S/C16H18O/c1-3-15-14(11-17)10-9-12(2)16(15)13-7-5-4-6-8-13/h4-10,17H,3,11H2,1-2H3
    • InChI Key: STTSEODYLPCDDT-UHFFFAOYSA-N
    • SMILES: OCC1=CC=C(C)C(C2C=CC=CC=2)=C1CC

Computed Properties

  • Exact Mass: 226.135765193g/mol
  • Monoisotopic Mass: 226.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų
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